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Compound of Interest

Compound Name: Aluminum sulfate

Cat. No.: B167585

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical and physical properties of aluminum
sulfate, its applications in laboratory settings, and detailed experimental protocols. It is
intended to be a valuable resource for researchers, scientists, and professionals involved in
drug development and other scientific endeavors.

Core Chemical and Physical Properties

Aluminum sulfate, with the chemical formula Al2(SOa4)3, is a white crystalline solid.[1] It is
commonly found in its hydrated form, Al2(SO4)3-18H20.[1] Both the anhydrous and hydrated
forms are soluble in water, noncombustible, and nontoxic.[1]

Quantitative Data Summary

The following tables summarize the key quantitative properties of anhydrous and hydrated
aluminum sulfate, providing a quick reference for laboratory use.

Table 1: Physical and Chemical Properties of Anhydrous Aluminum Sulfate
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Property Value References

Molecular Weight 342.15 g/mol [2][3]

Appearance White crystalline solid or (A][5]
powder

Odor Odorless [2][5][6]

Density 2.672-2.71 g/lcm3 at 25 °C [21[3114]

Melting Point 770 °C (decomposes) [2][31[4]1[6][7]

Solubility in Water See Table 3

Acidity (pKa) 3.3-36 [2][6][8]

pH (1% solution) 20-35 [5119]

Table 2: Physical and Chemical Properties of Aluminum Sulfate Octadecahydrate

Property Value References
Molecular Formula Al2(S04)3-18H20 [1]
Molecular Weight 666.42 g/mol [2]
White, lustrous crystals or
Appearance [10]
powder
Density 1.62 - 1.69 g/cm3 [2]
Melting Point 86.5 °C (decomposes) [2][8]

Solubility in Water

See Table 3

Table 3: Solubility of Aluminum Sulfate in Water at Various Temperatures
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Temperature (°C) Solubility ( g/100 mL H20) References
0 31.2 (2181 1]

10 335 [11][12]

20 36.4 [2118][11][12]
30 40.4 [11][12]

40 45.7 [11][12]

50 52.2 [12]

60 59.2 [11][12]

70 66.2 [11][12]

80 73.1 [12]

100 89.0 [2][8][11][12]

Chemical Reactions in the Laboratory
Hydrolysis

When dissolved in water, aluminum sulfate hydrolyzes to form aluminum hydroxide [Al(OH)s]
and a dilute sulfuric acid solution, resulting in an acidic pH.[2][13][14] This reaction is
fundamental to its use as a coagulant.[13]

The overall hydrolysis reaction can be represented as: Al2(SOa4)3 + 6H20 = 2AI(OH)s (s) +
3H2S04

The aluminum ions (AlR*) in solution are hydrated, forming [Al(H20)s]3*, which acts as a weak
acid, donating a proton to water and contributing to the acidity of the solution.[13]
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Figure 1: Hydrolysis of Aluminum Sulfate in Water.

Experimental Protocols
Jar Test for Coagulation and Flocculation

The jar test is a laboratory procedure used to determine the optimal dosage of a coagulant,
such as aluminum sulfate, for water treatment.[6][9]

Methodology:

o Preparation of Stock Solution: Prepare a 1.0% (by weight) stock solution of aluminum
sulfate by dissolving 10.0 grams of anhydrous aluminum sulfate in deionized water to
make a final volume of 1000 mL.[9] This results in a 10 g/L solution, where 1 mL added to a
1 L water sample is equivalent to a 10 ppm dosage.[9]

o Sample Preparation: Fill a series of six 1000 mL beakers with the raw water sample to be
tested.[6][9]

o Coagulant Addition: While rapidly mixing the water samples (e.g., at 100 rpm), add
increasing dosages of the aluminum sulfate stock solution to each beaker (e.g., 0.5 mL, 1.0
mL, 1.5 mL, 2.0 mL, 2.5 mL, 3.0 mL).[9][15] One beaker should be a control with no
coagulant added.[15]

e Rapid Mix: Continue rapid mixing for 1 minute to ensure thorough dispersion of the
coagulant.[15]
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e Slow Mix (Flocculation): Reduce the mixing speed (e.g., to 20-30 rpm) and continue mixing
for 15-20 minutes to promote the formation of flocs.[15]

o Settling: Stop mixing and allow the flocs to settle for at least 30-60 minutes.[6]

e Analysis: Observe the clarity of the water in each beaker and the characteristics of the
settled floc.[6] The optimal dosage is the one that produces a clear supernatant with well-
formed, settled floc.[9] Turbidity measurements can be taken from the supernatant for a

guantitative assessment.[6]
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Figure 2: Experimental Workflow for Jar Testing.
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Determination of Aluminum by EDTA Back-Titration

This method determines the concentration of aluminum in a sample by complexing it with a
known excess of ethylenediaminetetraacetic acid (EDTA) and then titrating the unreacted EDTA
with a standard zinc sulfate solution.[11][16][17]

Methodology:

o Sample Preparation: Accurately weigh a sample of aluminum sulfate and dissolve it in a
known volume of deionized water in a volumetric flask.[1]

o Complexation: Pipette a known volume of the sample solution into a conical flask. Add a
precise, excess volume of a standardized EDTA solution (e.g., 0.05 M).[16]

e pH Adjustment: Adjust the pH of the solution to approximately 3-4 with ammonia.[16] Then,
add an acetate buffer to maintain the pH.[16]

» Boiling: Gently boil the solution for 2-3 minutes to ensure the complete formation of the Al-
EDTA complex, then cool to room temperature.[16]

« Titration: Add a suitable indicator (e.g., dithizone or Eriochrome Black T) and titrate the
excess EDTA with a standardized zinc sulfate solution until the endpoint color change is
observed.[1][11]

o Blank Titration: Perform a blank titration using the same procedure but with deionized water
instead of the sample solution.[1]

o Calculation: The amount of aluminum in the sample is calculated based on the difference
between the initial amount of EDTA added and the amount of EDTA that reacted with the zinc
sulfate titrant.[16]
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Figure 3: Experimental Workflow for EDTA Back-Titration.
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Role in Biological Systems and Drug Development

While not considered an essential element, aluminum can interact with biological systems.[18]
Aluminum sulfate has been investigated for its potential role in chromatin compaction and
epigenetics.[18] Studies have also explored its neurotoxic effects, which may involve the
induction of oxidative stress.[12]

In the pharmaceutical industry, aluminum sulfate is utilized as a stabilizer in some vaccines,
acting as an adjuvant to enhance the immune response.[5][19] It is also used as a coagulating
agent in the purification of active pharmaceutical ingredients and as a binding agent in tablet
production.[5][20]

Potential Biological Sighaling Pathway Involvement

Research suggests that aluminum exposure can lead to oxidative stress and may influence
inflammatory pathways. For instance, aluminum has been shown to induce the transcription
factor NF-kB, which in turn can regulate the expression of pro-inflammatory microRNAs.[21]
This can have downstream effects on various cellular processes.
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Figure 4: Potential Signaling Pathway Influenced by Aluminum.

Safety and Handling in the Laboratory

Aluminum sulfate is considered a hazardous substance and should be handled with
appropriate safety precautions.[22]

o Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
a dust mask when handling the solid form to prevent eye and skin irritation and inhalation.
[10]

e Handling: Ensure adequate ventilation when working with aluminum sulfate powder to
avoid dust formation.[19] Avoid contact with skin and eyes.[19]
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o Storage: Store in a cool, dry, well-ventilated area in a tightly closed, corrosion-resistant
container.[19][23] Keep away from moisture, as it is hygroscopic, and incompatible materials
such as strong oxidizing agents.[7][23]

o Spills: For solid spills, sweep or shovel the material into a covered container.[22] For liquid
spills, absorb with sand or vermiculite and place in an appropriate container for disposal.[22]

o First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15
minutes.[7] For skin contact, wash off with soap and plenty of water.[7] If inhaled, move to
fresh air.[7] Seek medical attention if irritation persists.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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